Cas no 1909316-16-0 (tert-butyl 1,8-diazaspiro5.5undecane-1-carboxylate hydrochloride)

• Product Name: tert-butyl 1,8-diazaspiro5.5undecane-1-carboxylate hydrochloride
• CAS No: 1909316-16-0
• MDL: MFCD29060460
• CID: 4628854
• PubChem ID: 121553515
• Update Time: 2025-08-05

tert-butyl 1,8-diazaspiro5.5undecane-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• tert-butyl 1,8-diazaspiro[5.5]undecane-1-carboxylate hydrochloride
• tert-butyl 1,8-diazaspiro5.5undecane-1-carboxylate hydrochloride

• MDL： MFCD29060460

Additional information on tert-butyl 1,8-diazaspiro5.5undecane-1-carboxylate hydrochloride

tert-butyl 1,8-diazaspiro5.5undecane-1-carboxylate hydrochloride: A Comprehensive Overview

The compound tert-butyl 1,8-diazaspiro5.5undecane-1-carboxylate hydrochloride, identified by the CAS number 1909316-16-0, is a unique organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom. The presence of the diazabicyclo structure in this molecule adds complexity to its chemical properties and functionality.

Recent studies have highlighted the importance of spiro compounds like tert-butyl 1,8-diazaspiro5.5undecane-1-carboxylate hydrochloride in drug design and development. The spiro arrangement allows for increased molecular diversity, which is crucial for creating compounds with desired pharmacokinetic properties. For instance, researchers have explored the use of this compound as a potential lead molecule in the development of novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

The synthesis of tert-butyl 1,8-diazaspiro5.5undecane-1-carboxylate hydrochloride involves a multi-step process that combines principles from organic chemistry and catalysis. The use of transition metal catalysts has been shown to enhance the efficiency of these reactions, leading to higher yields and purer products. This compound's stability under various reaction conditions makes it a valuable intermediate in the synthesis of more complex molecules.

In terms of physical properties, tert-butyl 1,8-diazaspiro5.5undecane-1-carboxylate hydrochloride exhibits interesting behavior due to its spiro structure. For example, its melting point and solubility characteristics are significantly influenced by the steric hindrance created by the tert-butyl group and the hydrochloride counterion. These properties are essential for determining its suitability in different industrial applications, such as polymerization catalysts or advanced materials.

The application of computational chemistry tools has provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the diazabicyclo system contributes to the molecule's ability to act as a Lewis base, making it a promising candidate for coordination chemistry studies. This understanding has paved the way for innovative uses in catalysis and materials science.

Looking ahead, the integration of green chemistry principles into the synthesis and application of tert-butyl 1,8-diazaspiro5.5undecane-1-carboxylate hydrochloride is expected to further enhance its role in sustainable chemical processes. Researchers are actively exploring methods to reduce waste and improve energy efficiency in its production, aligning with global efforts toward environmental sustainability.

In conclusion, tert-butyl 1,8-diazaspiro5.5undecane-1-carboxylate hydrochloride is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and favorable physical properties make it an attractive target for both academic research and industrial innovation. As advancements in synthetic methods and computational modeling continue to evolve, this compound is poised to play an increasingly important role in shaping future scientific discoveries.